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Compound of Interest

Compound Name: 2-DECALONE

Cat. No.: B1596380 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential guidance for the safe and compliant disposal of 2-
DECALONE, a combustible liquid that is toxic to aquatic life. Adherence to these procedures is

critical for ensuring the safety of laboratory personnel, protecting the environment, and

maintaining regulatory compliance. This information is intended for researchers, scientists, and

drug development professionals.

Immediate Safety Precautions & Spill Management
In the event of a 2-DECALONE spill, immediate and appropriate action is necessary to mitigate

risks.

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated, preferably within a chemical fume hood, to dissipate

flammable vapors.

Remove Ignition Sources: Eliminate all potential ignition sources, including open flames, hot

surfaces, sparks, and static discharge.[1][2]

Personal Protective Equipment (PPE): Before addressing a spill, don the appropriate PPE,

including chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a lab

coat. For significant spills, a multi-purpose combination respirator may be necessary.[3]
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Containment: Prevent the spill from spreading and entering drains or waterways. Use an

inert absorbent material such as sand, earth, or vermiculite to contain the liquid.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, sealable, and properly labeled container for hazardous waste disposal.[2]

Personal Protective Equipment (PPE) for Handling
and Disposal
When handling 2-DECALONE for routine use or disposal, the following PPE is mandatory:

PPE Category Specification Purpose

Eye Protection
Safety goggles with side

shields or a face shield.

Protects against splashes and

vapors.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).
Prevents skin contact.

Body Protection
Lab coat or chemical-resistant

apron.

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or

fume hood. A multi-purpose

combination respirator may be

required for large quantities or

inadequate ventilation.[3]

Prevents inhalation of harmful

vapors.

Step-by-Step Disposal Protocol
The disposal of 2-DECALONE is regulated as hazardous waste due to its flammability and

environmental toxicity. Under the Resource Conservation and Recovery Act (RCRA),

generators of hazardous waste are responsible for its management from "cradle-to-grave."[4][5]

Step 1: Waste Identification and Classification

2-DECALONE is classified as a flammable liquid.[1][3] Any waste containing 2-DECALONE,

including contaminated labware and spill cleanup materials, must be treated as hazardous
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waste.

Step 2: Waste Collection and Segregation

Collect all 2-DECALONE waste in a designated, leak-proof, and chemically compatible

container.

Do not mix 2-DECALONE waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan. Incompatible materials

can lead to dangerous chemical reactions.

Step 3: Labeling

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2-DECALONE"

The specific hazards (e.g., "Flammable," "Toxic to Aquatic Life")

The accumulation start date

The name and contact information of the generating laboratory or personnel

Step 4: Storage

Store the sealed hazardous waste container in a designated, well-ventilated, and cool

secondary containment area.

The storage area should be away from heat, sparks, and open flames.[1]

Ensure the storage location complies with all institutional and regulatory requirements for

hazardous waste.

Step 5: Arrange for Professional Disposal
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Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal company to arrange for the pickup and disposal of the 2-
DECALONE waste.

Do not attempt to dispose of 2-DECALONE down the drain or in regular trash. This is illegal

and harmful to the environment.

Incineration is a common and effective method for the disposal of bulk quantities of

flammable ketones.[1]

Quantitative Data for 2-DECALONE
The following table summarizes key quantitative data for 2-DECALONE, relevant to its safe

handling and disposal.
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Property Value Significance for Disposal

CAS Number 4832-17-1[3]
Unique identifier for the

chemical.

Molecular Formula C₁₀H₁₆O[3]
Provides information on the

chemical composition.

Molecular Weight 152.23 g/mol [3]
Relevant for chemical

calculations.

Flash Point
102 °C (215.6 °F) - closed

cup[3]

Indicates the temperature at

which it can ignite. It is a

combustible liquid.

Density 0.979 g/mL at 25 °C[3]
Useful for estimating the mass

of a given volume of waste.

Boiling Point 96 °C at 2.5 mmHg[3]
Indicates the temperature at

which it becomes a vapor.

Water Solubility
Insoluble (Assumed based on

structure)

Will not mix with water,

affecting spill cleanup and

environmental fate.

Storage Class 10 - Combustible liquids[3]
Dictates proper storage

conditions.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
DECALONE waste in a laboratory setting.
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2-DECALONE Disposal Workflow

Generate 2-DECALONE Waste

Is waste contaminated with other chemicals?

Collect in designated, segregated 2-DECALONE waste container

No

Consult EHS for appropriate mixed waste container

Yes

Properly label container with 'Hazardous Waste', chemical name, hazards, and date

Store in cool, well-ventilated, secondary containment area away from ignition sources

Contact EHS or certified waste disposal company for pickup

Waste is incinerated or otherwise properly disposed of by professionals

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-DECALONE waste.

Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations, nor your institution's specific safety and disposal protocols. Always consult

your organization's Environmental Health and Safety (EHS) department for detailed guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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